N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide

• IUPAC Name: N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide
• InChI: InChI=1S/C12H9N3O2S2/c16-19(17,15-9-4-2-1-3-5-9)10-6-7-11-12(8-10)14-18-13-11/h1-8,15H
• InChI Key: CYXJMMMOVFKOJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NS(=O)(=O)C2=CC3=NSN=C3C=C2
• Molecular Formula: C12H9N3O2S2
• Molecular Weight: 291.4 g/mol

Description

N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide (PBTS) is a heterocyclic compound that has been extensively studied for its potential applications in various scientific fields. This compound is known for its unique chemical structure, which consists of a benzothiadiazole ring attached to a phenyl group and a sulfonamide group. PBTS has been synthesized using different methods, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide is not fully understood, but it is believed to involve the interaction of the benzothiadiazole ring with the π-electron system of the phenyl group and the sulfonamide group. This interaction leads to the formation of a stable conjugated system, which can facilitate charge transfer and energy transfer processes. N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide has been shown to exhibit strong absorption and emission properties in the visible and near-infrared regions, which make it a promising candidate for various optoelectronic applications.
Biochemical and Physiological Effects:
N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide has not been extensively studied for its biochemical and physiological effects. However, some studies have shown that N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide can inhibit the growth of certain cancer cells, such as breast cancer cells and colon cancer cells. N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide has also been shown to have antibacterial and antifungal activities against various microorganisms.

Advantages and Limitations for Lab Experiments

N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide has several advantages for lab experiments, including its high purity, stability, and solubility in common organic solvents. N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide can be easily synthesized using different methods, and its chemical structure can be modified to tune its properties. However, N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide has some limitations, such as its low fluorescence quantum yield and its sensitivity to oxygen and moisture.

Future Directions

N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide has shown promising potential for various scientific applications, and there are several future directions that can be explored. One direction is to further optimize the synthesis method of N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide to improve its yield and purity. Another direction is to explore the use of N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide-based materials in other scientific fields, such as sensing, imaging, and catalysis. Furthermore, the mechanism of action of N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide can be further elucidated using advanced spectroscopic and computational techniques. Finally, the development of new N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide derivatives with improved properties can be pursued.

Synthesis Methods

N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide can be synthesized using different methods, including the reaction of 2-aminobenzenesulfonamide with 2-chloro-1,3-benzothiazole, the reaction of 2-chloro-1,3-benzothiazole with aniline and sulfamic acid, and the reaction of 2-aminobenzenesulfonamide with 2-chloro-1,3-benzothiazole-5-sulfonyl chloride. The yield and purity of N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide depend on the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide has been extensively studied for its potential applications in various scientific fields, including organic electronics, optoelectronics, and photovoltaics. N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide has been used as a building block for the synthesis of organic semiconductors, such as N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide-based polymers and small molecules. These materials have shown promising performance in organic field-effect transistors, organic light-emitting diodes, and organic solar cells. N-phenyl-2,1,3-benzothiadiazole-5-sulfonamide has also been used as a fluorescent probe for the detection of metal ions and biomolecules, such as DNA and proteins.